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Compound of Interest

Compound Name: 3-Phenoxybenzoyl cyanide

Cat. No.: B042598

An In-depth Technical Guide to the Safe Handling of 3-Phenoxybenzoyl Cyanide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Phenoxybenzoyl cyanide is a key intermediate in the synthesis of various commercial
products, most notably synthetic pyrethroid insecticides.[1] Its chemical structure, featuring a
benzoyl group with a phenoxy substituent and a cyanide functional group, makes it a versatile
building block in organic synthesis.[1] However, the presence of the cyanide moiety
necessitates stringent safety protocols and a thorough understanding of its toxicological profile.
This guide provides a comprehensive overview of the safety data, handling precautions, and
emergency procedures for 3-Phenoxybenzoyl cyanide, intended for use by professionals in
research and development.

Hazard Identification and Classification

3-Phenoxybenzoyl cyanide is a highly hazardous substance with the potential for severe
health effects. The primary hazards are associated with its acute toxicity upon inhalation,
ingestion, and dermal contact.

GHS Classification:
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Hazard Class

Hazard Category

Hazard Statement

Acute Toxicity, Inhalation Category 1 H330: Fatal if inhaled.[2]
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[2]

o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3

skin.[2]

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage.[3]

Serious Eye Damage/Eye

H318: Causes serious eye

o Category 1
Irritation damage.[3]
Specific target organ toxicity — )
] ) H335: May cause respiratory
single exposure (Respiratory Category 3 S
irritation.[4]
system)
Hazardous to the Aquatic H400: Very toxic to aquatic life.
Category 1

Environment, Acute Hazard

[5]

Physical and Chemical Properties

Comprehensive experimental data for the physical and chemical properties of 3-

Phenoxybenzoyl cyanide are not readily available in the provided search results. The

following table includes data for 3-Phenoxybenzoyl cyanide where available, and for closely

related compounds to provide an indication of its expected properties.
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Property Value Source Compound
3-Phenoxybenzoyl Cyanide[6]
Molecular Formula C14HaNO:2
[71[8][°1[10]
. 3-Phenoxybenzoyl Cyanide[1]
Molecular Weight 223.23 g/mol
[71[8][9][10]
3-Phenoxybenzoyl Cyanide[1]
CAS Number 61775-25-5
[BI7181[9][10]
Orange viscous liquid (for a 3-Phenoxybenzaldehyde
Appearance o ]
70% solution in ether) cyanohydrin[11]
- ) 3-Phenoxybenzaldehyde
Boiling Point 399.8 °C at 760 mmHg )
cyanohydrin[12]
) 4 °C (for a 70% solution in 3-Phenoxybenzaldehyde
Flash Point .
ether) cyanohydrin[11]
Density 1.010 g/cm3 Benzyl cyanide[2]

Vapor Pressure

1.3hPa @ 60 °C

Benzyl cyanide[2]

Water Solubility

Insoluble

Benzyl cyanide[2]

Storage Temperature

Room Temperature / 4°C

3-Phenoxybenzoyl Cyanide[8]

Toxicological Data

Detailed toxicological studies specifically for 3-Phenoxybenzoyl cyanide are not available in

the provided search results. The data below for Benzyl cyanide, a related nitrile, is presented to

illustrate the potential high toxicity.

Test Species Route Value

LD50 Rat Oral 270 mg/kg[2]

LD50 Rabbit Dermal 270 mg/kg[2]

LC50 Rat Inhalation 430 mg/m3 (2 h)[2]
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Mechanism of Toxicity: The toxicity of cyanide compounds is primarily due to the inhibition of
mitochondrial cytochrome c oxidase, a key enzyme in cellular respiration.[13] This inhibition
halts oxidative phosphorylation and ATP production, leading to cellular hypoxia and, in severe
cases, rapid death.[13]

Below is a diagram illustrating the general mechanism of cyanide toxicity.
Caption: General mechanism of cyanide toxicity via inhibition of Cytochrome ¢ Oxidase.

Experimental Protocols

Detailed experimental protocols for toxicological or safety studies on 3-Phenoxybenzoyl
cyanide are not publicly available. However, standardized OECD (Organisation for Economic
Co-operation and Development) guidelines are typically followed for such assessments. Below
are brief overviews of relevant protocols.

Protocol 1: Acute Oral Toxicity (Based on OECD Guideline 423)
o Objective: To determine the acute oral toxicity (LD50) of the substance.
¢ Animal Model: Typically rats or mice, of a single sex.

e Procedure:

o

Animals are fasted prior to dosing.

o

The substance is administered in a single dose by gavage.

o

A stepwise procedure is used with a small number of animals per step. The outcome of
each step determines the dose for the next step.

o

Animals are observed for signs of toxicity and mortality for up to 14 days.

[¢]

The LD50 is calculated based on the mortality data.
Protocol 2: Acute Dermal Toxicity (Based on OECD Guideline 402)

o Objective: To determine the acute dermal toxicity (LD50) of the substance.
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e Animal Model: Typically rats, rabbits, or guinea pigs.

e Procedure:

[¢]

A designated area of the animal's skin is shaved.

[¢]

The substance is applied uniformly to the shaved area and held in contact with the skin
with a porous gauze dressing for 24 hours.

[¢]

Animals are observed for signs of toxicity and mortality for up to 14 days.

[e]

The LD50 is calculated based on the mortality data.
Protocol 3: Skin Corrosion/Irritation (Based on OECD Guideline 404)
» Objective: To determine the potential of the substance to cause skin corrosion or irritation.
o Animal Model: Typically albino rabbits.
e Procedure:
o A small amount of the substance is applied to a small area of shaved skin.

o The treated area is observed for erythema (redness) and edema (swelling) at specified
intervals (e.qg., 1, 24, 48, and 72 hours) after patch removal.

o The severity of the reactions is scored, and the substance is classified accordingly.

Handling and Storage Precautions

Due to its high toxicity, 3-Phenoxybenzoyl cyanide must be handled with extreme care in a
controlled laboratory environment.

Engineering Controls:

o All work with 3-Phenoxybenzoyl cyanide must be conducted in a certified chemical fume
hood to prevent inhalation of vapors or aerosols.[2][14]

o A safety shower and eyewash station must be readily accessible.[3]
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Personal Protective Equipment (PPE):

e Gloves: Double gloving with nitrile rubber gloves is recommended.[14] For prolonged contact
or spill cleanup, heavier, chemical-resistant gloves (e.g., neoprene or butyl rubber) should be
used.[15][16]

o Eye Protection: Chemical safety goggles and a face shield are mandatory to protect against
splashes.[14]

» Skin and Body Protection: A lab coat must be worn.[16] For tasks with a higher risk of
splashing, a chemical-resistant apron is also recommended.[17]

Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

o Store away from incompatible materials, particularly acids and strong oxidizing agents, to
prevent the release of highly toxic hydrogen cyanide gas.[2][17]

e The storage area should be secure and accessible only to authorized personnel.[4]

The following diagram outlines a safe handling workflow for 3-Phenoxybenzoyl cyanide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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